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Compound of Interest

Compound Name: Ethylene bromoacetate

Cat. No.: B1211380

Ethyl bromoacetate is a versatile reagent in organic synthesis, frequently utilized in the
development of pharmaceuticals and other fine chemicals. However, its utility is matched by its
significant toxicological profile, demanding rigorous adherence to safety protocols. This
technical guide provides researchers, scientists, and drug development professionals with
essential safety data, handling procedures, and emergency responses for ethyl bromoacetate.

Hazard Identification and Classification

Ethyl bromoacetate is classified as acutely toxic and is fatal if swallowed, inhaled, or in contact
with skin.[1] It is also a combustible liquid and a lachrymator, causing severe irritation to the
eyes, skin, and respiratory tract.[2][3]

GHS Hazard Statements:

e H226: Flammable liquid and vapour.[4]
e H300: Fatal if swallowed.[5]

e H310: Fatal in contact with skin.[5]

o H330: Fatal if inhaled.[5]

Signal Word: Danger|[1]
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Physical and Chemical Properties

A clear, colorless to pale yellow or straw-colored liquid, ethyl bromoacetate possesses a sharp,
fruity odor.[1][6] Its key physical and chemical properties are summarized in the table below.

Property Value

CAS Number 105-36-2

Molecular Formula C4H7BrO:z

Molecular Weight 167.01 g/mol [1]

Appearance Clear, colorless to pale yellow liquid[1]

Flash Point 47 °C (116.6 °F) to 58°C c.c.[1][2]

Boiling Point 162-163 °CJ6]

Melting Point -13.8 °C[6]

Solubility Insoluble in water; soluble in alcohol, benzene,

and ether[3]

Vapor Density 5.8 (Air = 1)[6]

Toxicology and Health Effects

Exposure to ethyl bromoacetate can lead to severe health consequences. The primary routes
of exposure are inhalation, skin contact, and ingestion.[6]
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Exposure Route Acute Effects Chronic Effects

Fatal.[1] Irritation of the nose,

throat, and lungs, causing

) coughing and shortness of Repeated exposure may lead
Inhalation ) "
breath.[7] Higher exposures to bronchitis.[7]
can lead to pulmonary edema,
a medical emergency.[7]
Fatal.[1] Causes severe skin ]
S ) May cause a skin allergy,
irritation, rash, or a burning ) o )
) ) leading to itching and a skin
Skin Contact sensation.[2][7] The substance
rash upon subsequent low-
can be absorbed through the
) level exposure.[7]
skin.[2]
Causes severe eye irritation
and burns, which can lead to
Eye Contact permanent damage.[2][7] It is Not specified.

a lachrymator, meaning it

induces tearing.[2]

Fatal.[1] Causes
) gastrointestinal irritation with -
Ingestion N Not specified.
nausea, vomiting, and

diarrhea.[2]

Experimental Protocols Referenced in Safety Data

Safety Data Sheets summarize the results of toxicological and physical hazard testing but
typically do not provide detailed experimental methodologies. The classifications are derived
from standardized tests, such as those for determining acute toxicity (e.g., LD50 for oral and
dermal routes, and LC50 for inhalation), skin and eye irritation, and flammability. These tests
are conducted according to internationally recognized guidelines, such as those established by
the OECD (Organisation for Economic Co-operation and Development).

Safe Handling and Storage
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Due to the severe hazards associated with ethyl bromoacetate, stringent safety measures are
mandatory during its handling and storage.

Engineering Controls:

« All work with ethyl bromoacetate must be conducted in a well-ventilated area, preferably
within a chemical fume hood.[8]

e Operations should be enclosed where possible, and local exhaust ventilation should be used
at the site of chemical release.[7]

e An eyewash station and an emergency shower must be readily accessible in the immediate
work area.[7]

Personal Protective Equipment (PPE):
o Eye and Face Protection: Chemical splash goggles and a face shield are required.[4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin
exposure.[2] This includes a complete suit protecting against chemicals and flame-retardant
antistatic protective clothing.[4]

» Respiratory Protection: If ventilation is inadequate, a NIOSH/MSHA-approved respirator is
necessary.[2] For situations where vapors or aerosols are generated, respiratory protection is
required.

Storage:
o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[2][8]
o Keep containers tightly closed when not in use.[1]

» Store separately from incompatible materials such as strong acids, strong bases, oxidizing
agents, and reducing agents.[1][7]

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency involving ethyl
bromoacetate.

First-Aid Measures:

Inhalation: Immediately move the person to fresh air.[1] If not breathing, give artificial
respiration. Seek immediate medical attention.[2]

» Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing.[1][2] Seek immediate medical attention.[2]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][7] Seek immediate medical attention.[2][7]

e Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[2] Never give anything by mouth to an unconscious person.[2] Seek immediate
medical attention.[1]

Spills and Leaks:

Evacuate all non-essential personnel from the area.[7]

Remove all sources of ignition.[7]

Ventilate the area of the spill.[7]

For small spills, absorb with an inert material such as sand, dry lime, or soda ash and place
in a sealed container for disposal.[7]

It may be necessary to dispose of ethyl bromoacetate as hazardous waste.[7]

Firefighting Measures:

o Ethyl bromoacetate is a combustible liquid.[7]

e Use dry chemical, CO2, alcohol-resistant foam, or water spray to extinguish a fire.[1][7]

» Firefighters should wear self-contained breathing apparatus and full protective gear.[2]
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¢ Poisonous gases, including carbon monoxide and hydrogen bromide, are produced in a fire.

[7]

Hazard and Response Workflow

The following diagram illustrates the logical workflow from hazard identification to appropriate
response for ethyl bromoacetate.
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Caption: Workflow of ethyl bromoacetate hazards, exposure routes, and safety responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://www.benchchem.com/product/b1211380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211380?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. lobachemie.com [lobachemie.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. echemi.com [echemi.com]

. cdhfinechemical.com [cdhfinechemical.com]

. chemicalbook.com [chemicalbook.com]

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

. nj.gov [nj.gov]

°
(0] ~ » &) faN w N -

. How to properly handle and store ethyl bromoacetate_Chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [A Comprehensive Safety Guide to Ethyl Bromoacetate
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211380#ethylene-bromoacetate-safety-data-sheet-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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